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  4. Ethyl 4-[3-[(E)-[1-(4-ethoxyphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzoate
Ethyl 4-[3-[(E)-[1-(4-ethoxyphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzoate Ethyl 4-[3-[(E)-[1-(4-ethoxyphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzoate
Brand Name: Vulcanchem
CAS No.: 340306-39-0
VCID: VC0421995
InChI: InChI=1S/C28H27N3O5S/c1-5-35-23-13-11-22(12-14-23)31-26(33)24(25(32)29-28(31)37)16-20-15-17(3)30(18(20)4)21-9-7-19(8-10-21)27(34)36-6-2/h7-16H,5-6H2,1-4H3,(H,29,32,37)/b24-16+
SMILES: CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=C(N(C(=C3)C)C4=CC=C(C=C4)C(=O)OCC)C)C(=O)NC2=S
Molecular Formula: C28H27N3O5S
Molecular Weight: 517.6g/mol

Ethyl 4-[3-[(E)-[1-(4-ethoxyphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzoate

CAS No.: 340306-39-0

Main Products

VCID: VC0421995

Molecular Formula: C28H27N3O5S

Molecular Weight: 517.6g/mol

Ethyl 4-[3-[(E)-[1-(4-ethoxyphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzoate - 340306-39-0

CAS No. 340306-39-0
Product Name Ethyl 4-[3-[(E)-[1-(4-ethoxyphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzoate
Molecular Formula C28H27N3O5S
Molecular Weight 517.6g/mol
IUPAC Name ethyl 4-[3-[(E)-[1-(4-ethoxyphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]-2,5-dimethylpyrrol-1-yl]benzoate
Standard InChI InChI=1S/C28H27N3O5S/c1-5-35-23-13-11-22(12-14-23)31-26(33)24(25(32)29-28(31)37)16-20-15-17(3)30(18(20)4)21-9-7-19(8-10-21)27(34)36-6-2/h7-16H,5-6H2,1-4H3,(H,29,32,37)/b24-16+
Standard InChIKey FMVJSKWPUMDJCZ-LFVJCYFKSA-N
Isomeric SMILES CCOC1=CC=C(C=C1)N2C(=O)/C(=C/C3=C(N(C(=C3)C)C4=CC=C(C=C4)C(=O)OCC)C)/C(=O)NC2=S
SMILES CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=C(N(C(=C3)C)C4=CC=C(C=C4)C(=O)OCC)C)C(=O)NC2=S
Canonical SMILES CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=C(N(C(=C3)C)C4=CC=C(C=C4)C(=O)OCC)C)C(=O)NC2=S
PubChem Compound 1736905
Last Modified Nov 11 2021
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